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Compound of Interest

Compound Name: Hexadecyl methacrylate

Cat. No.: B1362466

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
hexadecyl methacrylate. The information is curated for professionals in research, scientific
exploration, and drug development who utilize this monomer in their work. This document
presents quantitative data in a structured format, details relevant experimental protocols, and
includes a visualization of a common experimental workflow.

Core Physical Properties of Hexadecyl Methacrylate

Hexadecyl methacrylate, also known as cetyl methacrylate, is a valuable monomer in polymer
chemistry. Its long alkyl chain imparts hydrophobicity and flexibility to the resulting polymers,
making it suitable for a variety of applications, including as a component in coatings,

adhesives, and biomedical materials.[1] A summary of its key physical properties is presented
in Table 1.
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Property Value Units Conditions

Molecular Formula C20H3802

Molecular Weight 310.51 g/mol

Appearance Clear, colorless liquid Ambient

Melting Point 15 °C

Boiling Point 190-191 °C @ 5 Torr

154-155 °C @ 0.3 Torr

Density 0.8612 g/cm3 @ 20 °C

Refractive Index 1.45 @ 20 °C

Flash Point 168.8 °C

Vapor Pressure 1.02x 1074 mm Hg @25°C
(Extrapolated)

Viscosity 6.24 mmz/s

Solubility Soluble in benzene,

MEK, THF, toluene.[2]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of hexadecyl methacrylate is crucial for

its application and for quality control. Standardized methods from organizations such as ASTM

International, the Organisation for Economic Co-operation and Development (OECD), and the

International Organization for Standardization (ISO) are employed for these measurements.

1. Melting Point Determination (ASTM E324)

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

For a substance like hexadecyl methacrylate, which has a melting point near room

temperature, a capillary tube method is commonly used.
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 Principle: A small, uniform sample is heated at a controlled rate in a capillary tube. The
temperatures at which the substance begins to melt and at which it is completely molten are
recorded as the melting range.[3][4][5]

o Apparatus: A melting point apparatus with a heated block or bath, a thermometer or
temperature sensor, and capillary tubes.

e Procedure:

o A small amount of the hexadecyl methacrylate sample is introduced into a thin-walled
capillary tube, sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

o The temperature at which the last solid crystal melts is recorded as the final melting point.
o For high-purity substances, the melting range should be narrow.[4]
2. Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[2][6][7][8][9] Since hexadecyl methacrylate has a high
boiling point at atmospheric pressure, it is often measured under reduced pressure (vacuum) to
prevent decomposition.

o Methods: Several methods are described in the OECD guideline, including the ebulliometer
method, the dynamic method, and the distillation method.[2][6][8]

o Apparatus: A distillation flask, a heating mantle, a condenser, a thermometer or temperature
sensor, a vacuum pump, and a manometer.

e Procedure (Distillation Method):
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[e]

The hexadecyl methacrylate sample is placed in the distillation flask with boiling chips.

o

The apparatus is assembled, and the system is evacuated to the desired pressure.

[¢]

The sample is heated, and the temperature is monitored.

[¢]

The boiling point is the temperature at which the liquid and vapor are in equilibrium, and
this temperature remains constant during the distillation of the pure substance.

3. Density Determination (ISO 1183-1)

Density is the mass per unit volume of a substance. For liquids like hexadecyl methacrylate,
several methods can be used, including the hydrometer, pycnometer, and oscillating U-tube
methods.

e Principle (Pycnometer Method): The mass of a precisely known volume of the liquid is
determined at a specific temperature.[10]

o Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a constant-
temperature bath.

e Procedure:

o The empty pycnometer is weighed.

o The pycnometer is filled with the hexadecyl methacrylate sample, ensuring no air
bubbles are present.

o The filled pycnometer is placed in a constant-temperature bath until it reaches thermal
equilibrium.

o The pycnometer is removed, cleaned, dried, and weighed.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

4. Refractive Index Determination (ASTM D1747)
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The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a fundamental physical property used for identification and purity assessment.
[L1][12][13][14][15]

o Principle: The refractive index is measured using a refractometer, which determines the
angle at which light is bent when passing from a reference prism to the sample.[14][15]

o Apparatus: An Abbé refractometer or a digital refractometer, a light source (typically a
sodium D-line source), and a constant-temperature circulator.

e Procedure:

o The refractometer prism is cleaned and calibrated with a standard of known refractive
index.

o Afew drops of the hexadecyl methacrylate sample are placed on the prism.
o The prism is closed, and the sample is allowed to reach the desired temperature.

o The instrument is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale.
5. Viscosity Determination (Brookfield Method)

Viscosity is a measure of a fluid's resistance to flow. For liquids like hexadecyl methacrylate,
a rotational viscometer, such as a Brookfield viscometer, is commonly used.[16][17][18][19]

 Principle: The torque required to rotate a spindle immersed in the fluid at a constant speed is
measured. This torque is proportional to the viscosity of the fluid.[18][19]

e Apparatus: A Brookfield viscometer with a set of spindles, a sample container, and a
constant-temperature bath.

e Procedure:
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[e]

The appropriate spindle and speed are selected based on the expected viscosity of the
sample.

o The hexadecyl methacrylate sample is placed in the container and brought to the
desired temperature.

o The viscometer is leveled, and the spindle is immersed in the sample to the marked depth.

o The motor is turned on, and the spindle is allowed to rotate until a stable reading is
obtained.

o The viscosity is read from the instrument's display or calculated from the dial reading and
a conversion factor.

Experimental Workflow: Synthesis of
Poly(hexadecyl methacrylate) Nanoparticles for
Drug Delivery

Hexadecyl methacrylate is frequently used in the synthesis of polymers for biomedical
applications, such as drug delivery systems. The following diagram illustrates a typical workflow
for the preparation of poly(hexadecyl methacrylate) nanoparticles via emulsion
polymerization, a common technique for producing polymer nanoparticles.
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egin Process

1. Prepare Reagents:
- Hexadecyl Methacrylate (Monomer)
- Surfactant (e.g., SDS)
- Initiator (e.g., KPS)
- Deionized Water

ombine

2. Emulsification:
Mix monomer, surfactant, and water.
Homogenize to form a stable emulsion.

Initiate Reaction

3. Polymerization:
Heat the emulsion to reaction temperature.
Add initiator to start polymerization.

Reaction Complete

4, Purification:
Cool the reaction mixture.
Remove unreacted monomer and surfactant
(e.g., by dialysis or centrifugation).

5. Nanoparticle Characterization:
- Particle Size and Morphology (DLS, TEM)
- Molecular Weight (GPC)
- Surface Charge (Zeta Potential)

-

Proceed if specs are nfe

6. Drug Loading (Optional):
Incubate nanoparticles with the drug.

Archive/Reject if specs are not met

7. Final Product:
Lyophilize for long-term storage.

Click to download full resolution via product page

Caption: Workflow for Poly(hexadecyl methacrylate) Nanoparticle Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1362466#what-are-the-physical-properties-of-
hexadecyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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